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Compound of Interest

Compound Name: p-amino-D-phenylalanine

Cat. No.: B556569 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

document provides essential safety and logistical information for the proper disposal of p-
amino-D-phenylalanine, a synthetic amino acid and building block.

Immediate Safety and Handling
Before handling p-amino-D-phenylalanine, it is crucial to consult the Safety Data Sheet (SDS)

and be familiar with the potential hazards. Based on information for related isomers, p-amino-
D-phenylalanine should be treated as an irritant.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is recommended to prevent skin contact.

In Case of a Spill:

Avoid generating dust.

For small spills, dampen the solid material with water and transfer it to a suitable, sealed

container for disposal.
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Use absorbent paper dampened with water to clean up any remaining material.

Seal all contaminated materials in a vapor-tight plastic bag for disposal.

Wash the contaminated area with soap and water.

Disposal Plan
Chemical waste generators are responsible for determining if a chemical is classified as

hazardous waste and must consult local, regional, and national regulations for complete and

accurate classification and disposal.

Step-by-Step Disposal Procedure:

Characterization: Determine if the p-amino-D-phenylalanine waste is contaminated with

other hazardous materials. If so, it must be treated as hazardous waste.

Segregation: Keep p-amino-D-phenylalanine waste separate from other chemical waste

streams unless instructed otherwise by your institution's environmental health and safety

(EHS) office.

Labeling: Clearly label the waste container with "p-amino-D-phenylalanine" and any other

contaminants.

Storage: Store the waste in a designated, well-ventilated area, away from incompatible

materials.

Licensed Disposal: Arrange for the collection and disposal of the waste through a licensed

hazardous waste disposal company. Your institution's EHS office will have established

procedures for this.

Quantitative Data Summary
The following table summarizes key data for isomers of p-aminophenylalanine, which can be

used as a reference for p-amino-D-phenylalanine in the absence of a specific SDS.
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Property 4-Amino-L-phenylalanine p-Amino-DL-phenylalanine

CAS Number 943-80-6 2922-41-0

Molecular Formula C₉H₁₂N₂O₂ C₉H₁₂N₂O₂

Molecular Weight 180.20 g/mol
Not specified in provided

results

Primary Hazards Skin Irritation, Eye Irritation
Not specified in provided

results

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of p-
amino-D-phenylalanine.
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p-amino-D-phenylalanine Disposal Workflow

Waste Generation
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Caption: Decision workflow for the disposal of p-amino-D-phenylalanine.

To cite this document: BenchChem. [Proper Disposal Procedures for p-amino-D-
phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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